Cas no 150215-32-0 (Acetamide,N-[3-(2-oxoethyl)-1,2,4-thiadiazol-5-yl]-)

• Product Name: Acetamide,N-[3-(2-oxoethyl)-1,2,4-thiadiazol-5-yl]-
• CAS No: 150215-32-0
• MF: C₆H₇N₃O₂S
• MW: 185.203679323196
• CID: 99938
• PubChem ID: 21458541
• Update Time: 2025-04-18

Acetamide,N-[3-(2-oxoethyl)-1,2,4-thiadiazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[3-(2-oxoethyl)-1,2,4-thiadiazol-5-yl]-
• Acetamide, N-[3-(2-oxoethyl)-1,2,4-thiadiazol-5-yl]-
• SCHEMBL8569667
• 150215-32-0
• N-[3-(2-Oxoethyl)-1,2,4-thiadiazol-5-yl]acetamide

• Inchi： 1S/C6H7N3O2S/c1-4(11)7-6-8-5(2-3-10)9-12-6/h3H,2H2,1H3,(H,7,8,9,11)
• InChI Key： CSGUEGTXNSXMRL-UHFFFAOYSA-N
• SMILES： S1C(=NC(CC=O)=N1)NC(C)=O

Computed Properties

• Exact Mass: 185.02601
• Monoisotopic Mass: 185.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 71.95